Cas no 535961-75-2 (Benzoyl chloride, 2-methyl-6-propyl- (9CI))
535961-75-2 structure
Product Name:Benzoyl chloride, 2-methyl-6-propyl- (9CI)
CAS No:535961-75-2
MF:C11H13ClO
MW:196.673322439194
CID:938790
PubChem ID:22920230
Update Time:2025-04-19
Benzoyl chloride, 2-methyl-6-propyl- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-methyl-6-propylbenzoyl chloride
- Benzoyl chloride, 2-methyl-6-propyl- (9CI)
- DTXSID30628918
- SCHEMBL7420497
- 535961-75-2
- DB-326009
- Benzoyl chloride, 2-methyl-6-propyl-
- Benzoyl chloride,2-methyl-6-propyl-(9ci)
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- Inchi: 1S/C11H13ClO/c1-3-5-9-7-4-6-8(2)10(9)11(12)13/h4,6-7H,3,5H2,1-2H3
- InChI Key: MYQBVBNOJORERI-UHFFFAOYSA-N
- SMILES: ClC(C1C(C)=CC=CC=1CCC)=O
Computed Properties
- Exact Mass: 196.0654927g/mol
- Monoisotopic Mass: 196.0654927g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 17.1Ų
Benzoyl chloride, 2-methyl-6-propyl- (9CI) Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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